(3,4-dihydro-1H-2-benzopyran-5-yl)methanol
Overview
Description
(3,4-dihydro-1H-2-benzopyran-5-yl)methanol, also known as 5-hydroxymethyl-2-furaldehyde, is a naturally occurring compound that is found in a variety of foods, including coffee, tea, and cocoa. It is a common component of the Maillard reaction, which is the chemical reaction responsible for the flavor and aroma of cooked foods. 5-hydroxymethyl-2-furaldehyde is also an important intermediate in the synthesis of many pharmaceuticals, such as the anti-inflammatory drug celecoxib.
Scientific Research Applications
(3,4-dihydro-1H-2-benzopyran-5-yl)methanolhyl-2-furaldehyde has been studied extensively for its potential applications in the fields of medicine and biotechnology. It has been used in the synthesis of a variety of pharmaceuticals, including the anti-inflammatory drug celecoxib. In addition, it has been used as a model compound to study the properties of other compounds, such as furfural and formic acid.
Mechanism of Action
(3,4-dihydro-1H-2-benzopyran-5-yl)methanolhyl-2-furaldehyde is believed to act as an inhibitor of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are hormones that play an important role in inflammation and pain. By inhibiting COX, (3,4-dihydro-1H-2-benzopyran-5-yl)methanolhyl-2-furaldehyde is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
(3,4-dihydro-1H-2-benzopyran-5-yl)methanolhyl-2-furaldehyde has been shown to have anti-inflammatory and analgesic properties in animal models. In addition, it has been shown to have antioxidant and anti-cancer effects in cell culture studies.
Advantages and Limitations for Lab Experiments
The main advantage of using (3,4-dihydro-1H-2-benzopyran-5-yl)methanolhyl-2-furaldehyde in laboratory experiments is its availability. It is a naturally occurring compound and can be easily synthesized from readily available starting materials. However, its use in laboratory experiments is limited by its low solubility in water.
Future Directions
The potential applications of (3,4-dihydro-1H-2-benzopyran-5-yl)methanolhyl-2-furaldehyde are numerous and are still being explored. Possible future directions include further research into its anti-inflammatory, antioxidant, and anti-cancer properties. Other potential applications include its use as a food additive to improve flavor and aroma, as well as its use in the synthesis of other pharmaceuticals. Additionally, further research into its solubility in water could lead to improved methods for its use in laboratory experiments.
Synthesis Methods
(3,4-dihydro-1H-2-benzopyran-5-yl)methanolhyl-2-furaldehyde can be synthesized by the reaction of formaldehyde and furfural in the presence of an acid catalyst. This reaction is known as the Aldol condensation. The reaction produces a mixture of products, including (3,4-dihydro-1H-2-benzopyran-5-yl)methanolhyl-2-furaldehyde, furfural, and formic acid. The desired product can be isolated and purified by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3,4-dihydro-1H-2-benzopyran-5-yl)methanol involves the reduction of 3,4-dihydro-2H-1-benzopyran-5-carbaldehyde using sodium borohydride in methanol.", "Starting Materials": [ "3,4-dihydro-2H-1-benzopyran-5-carbaldehyde", "Sodium borohydride", "Methanol" ], "Reaction": [ "To a solution of 3,4-dihydro-2H-1-benzopyran-5-carbaldehyde in methanol, add sodium borohydride slowly with stirring.", "Heat the reaction mixture at reflux for 2 hours.", "Allow the reaction mixture to cool to room temperature and then quench with water.", "Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product as a colorless oil." ] } | |
CAS RN |
1391249-21-0 |
Product Name |
(3,4-dihydro-1H-2-benzopyran-5-yl)methanol |
Molecular Formula |
C10H12O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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